Sodium hydroxide

• IUPAC Name: sodium;hydroxide
• InChI: InChI=1S/Na.H2O/h;1H2/q+1;/p-1
• InChI Key: HEMHJVSKTPXQMS-UHFFFAOYSA-M
• Canonical SMILES: [OH-].[Na+]
• Molecular Formula: NaOH, HNaO
• DSSTOX Substance ID: DTXSID0029634
• Molecular Weight: 39.997 g/mol
• Physical Description: Sodium hydroxide, solid appears as a white solid. Corrosive to metals and tissue. Used in chemical manufacturing, petroleum refining, cleaning compounds, drain cleaners., Dry Powder; Dry Powder, Liquid; Dry Powder, Pellets or Large Crystals; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid; Pellets or Large Crystals, Liquid, Other Solid; Water or Solvent Wet Solid, White or nearly white pellets, flakes, sticks, fused masses or other forms. Solutions are clear or slightly turbid, colourless or slightly coloured, strongly caustic and hygroscopic and when exposed to the air they absorb carbon dioxide, forming sodium carbonate, Colorless to white, odorless solid (flakes, beads, granular form); [NIOSH] Deliquescent; [CHEMINFO], WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS., Colorless to white, odorless solid (flakes, beads, granular form).
• Boiling Point: Very high (USCG, 1999), 1388 °C, 2534 °F
• Solubility: 111 % (NIOSH, 2023), easily soluble in cold water, hot water, Very soluble in water. Freely soluble in ethanol, 1 g dissolves in 7.2 mL absolute alcohol, 4.2 mL methanol; also soluble in glycerol, 1 g dissolves in 0.9 mL water, 0.3 mL boiling water, Solubility in water, g/100ml at 20 °C: 109 (very good), 111%
• Density: 2.13 at 68 °F (USCG, 1999) - Denser than water; will sink, 2.13 g/cu cm 25 °C, 70-73 % solution: MP 62 °C; Density = 2.0 at 15.5 °C, 2.1 g/cm³, 2.13
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), VP: 1 Pa at 513 °C; 10 Pa at 605 °C; 100 Pa at 722 °C; 1kPa at 874 °C; 10 kPa at 1080 °C; 100 kPa at 1377 °C, 1.82X10-21 mm Hg at 25 °C /extrapolated/, 0 mmHg (approx)
• Impurities: Major impurities which are normally tested for are sodium chloride, sodium carbonate, sodium sulfate, sodium chlorate, iron, and nickel.
• Color/Form: White, orthogonal crystals, Colorless to white ... solid (flakes, beads, granular form)., Brittle, white, translucent crystalline solid
• CAS No.: 1310-73-2
• Melting Point: 604 °F (USCG, 1999), 323 °C, 318 °C, 605 °F

Description

Sodium hydroxide (NaOH), commonly known as caustic soda, is a highly reactive, white crystalline solid. It is a strong base with a molecular weight of 40 g/mol, melting point of 318°C, and density of 2.13 g/cm³ . NaOH is hygroscopic, readily dissolving in water to release hydroxide ions (OH⁻), resulting in highly alkaline solutions (pH ~14 at 1M concentration). Its industrial applications span chemical manufacturing (e.g., soap, biodiesel ), geopolymer concrete production , and humidity control .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium hydroxide can be synthesized through several methods, including:

Leblanc Process: Historically used but now largely obsolete, this method involves the reaction of sodium carbonate with calcium hydroxide.

Weldon’s Process: Another historical method involving the reaction of sodium chloride with calcium hydroxide.

Deacon Process: Involves the oxidation of hydrochloric acid to produce chlorine, which is then used to produce this compound.

Electrolytic Process: The most common modern method, involving the electrolysis of brine (sodium chloride solution) to produce chlorine gas, hydrogen gas, and this compound .

Industrial Production Methods: The industrial production of this compound primarily uses the Chlor-alkali process , which includes:

Castner-Kellner Process: Uses a mercury cell for the electrolysis of brine.

Nelson Diaphragm Cell: Uses a diaphragm to separate chlorine and this compound.

Membrane Cell Process: Uses ion-exchange membranes to produce high-purity this compound

Chemical Reactions Analysis

Neutralization Reactions with Acids

NaOH reacts exothermically with protic acids to form water and ionic salts. The general reaction follows:
$\text{OH}^- (aq) + \text{H}^+ (aq) \rightarrow \text{H}_2\text{O} (l)$

Examples :

• With hydrochloric acid:
  $\text{NaOH} + \text{HCl} \rightarrow \text{NaCl} + \text{H}_2\text{O} \quad (\Delta H < 0)$

• With sulfuric acid:
  $2\text{NaOH} + \text{H}_2\text{SO}_4 \rightarrow \text{Na}_2\text{SO}_4 + 2\text{H}_2\text{O}$

These reactions are foundational in titrations and pH regulation .

Reactions with Metals

NaOH interacts with metals under specific conditions, often producing hydrogen gas:

Metal	Reaction Conditions	Products
Aluminum	Aqueous, ambient	$2\text{Al} + 2\text{NaOH} + 6\text{H}_2\text{O} \rightarrow 2\text{Na}[\text{Al}(\text{OH})_4] + 3\text{H}_2 \uparrow$
Iron	>500°C	$4\text{Fe} + 6\text{NaOH} \rightarrow 2\text{Fe}_2\text{O}_3 + 6\text{Na} + 3\text{H}_2 \uparrow$
Zinc	Aqueous	$\text{Zn} + 2\text{NaOH} \rightarrow \text{Na}_2\text{ZnO}_2 + \text{H}_2 \uparrow$

Aluminum reactions are utilized in hydrogen generation, while high-temperature iron interactions are endothermic .

Interactions with Acidic Oxides

NaOH neutralizes acidic gases, critical in pollution control:

• With sulfur dioxide (scrubbing):
  $2\text{NaOH} + \text{SO}_2 \rightarrow \text{Na}_2\text{SO}_3 + \text{H}_2\text{O}$

• With carbon dioxide:
  $2\text{NaOH} + \text{CO}_2 \rightarrow \text{Na}_2\text{CO}_3 + \text{H}_2\text{O}$

These reactions mitigate emissions from industrial processes .

Disproportionation with Nonmetals

NaOH induces redox reactions with halogens and phosphorus:

• With chlorine (room temperature):
  $\text{Cl}_2 + 2\text{NaOH} \rightarrow \text{NaClO} + \text{NaCl} + \text{H}_2\text{O}$

• With phosphorus:
  $4\text{P} + 3\text{NaOH} + 3\text{H}_2\text{O} \rightarrow \text{PH}_3 \uparrow + 3\text{NaH}_2\text{PO}_2$

Heating chlorine with NaOH yields chlorates .

Thermochemical Data

Key reaction enthalpies from NIST :

Reaction	ΔrH° (kJ/mol)
$\text{NaOH} + \text{CH}_3\text{COOH} \rightarrow \text{CH}_3\text{COONa} + \text{H}_2\text{O}$	-56.15 ± 0.08
$\text{NaOH} + \text{HF} \rightarrow \text{NaF} + \text{H}_2\text{O}$	-177

Exothermic neutralization reactions are leveraged in heat management systems .

Kinetics of Hydrolysis Reactions

A 2022 study on crystal violet (CV) hydrolysis with NaOH revealed :

Method	Reaction Order (m + n)
Pseudo Rate	2.08
Half-Life	1.90

This aligns with prior studies confirming second-order kinetics .

Hazards and Reactivity

• Reacts violently with acids, organic halides, and peroxides .

• Dissolution in water releases $44.5 \, \text{kJ/mol}$, posing splatter risks .

Scientific Research Applications

Manufacturing

Sodium hydroxide is critical in the production of numerous industrial products:

• Pulp and Paper : It is used in the pulping process to break down wood chips into cellulose fibers.
• Textiles : this compound is employed in the processing of textiles, including dyeing and bleaching processes.
• Soap and Detergents : It acts as a saponification agent in soap manufacturing.
• Alumina Production : this compound is essential for extracting alumina from bauxite ore, which is then used to produce aluminum.

Industry	Application
Pulp and Paper	Pulping process
Textiles	Dyeing and bleaching
Soap and Detergents	Saponification
Aluminum Production	Alumina extraction from bauxite

Chemical Manufacturing

This compound serves as a precursor in the synthesis of various chemicals:

• Organic Chemicals : It is used to produce propylene oxide, polycarbonates, and epichlorohydrin.
• Inorganic Chemicals : Key products include sodium silicates and sodium cyanide.

Energy Sector

In the energy sector, this compound plays a vital role:

• Fuel Cells : It is used in the production of fuel cells that generate electricity efficiently for various applications.
• Epoxy Resins : this compound is involved in producing epoxy resins used in wind turbine construction, contributing to renewable energy generation .

Water Treatment

This compound is widely used in municipal water treatment facilities for:

• pH Adjustment : It helps neutralize acidic water to maintain optimal pH levels.
• Heavy Metal Removal : It aids in precipitating heavy metals from wastewater.
• Sodium Hypochlorite Production : this compound is used to produce sodium hypochlorite, a common disinfectant .

Oil and Gas Industry

In the petroleum industry, this compound has several applications:

• Drilling Muds : It enhances drilling muds by solubilizing acidic compounds and improving wellbore stability.
• Enhanced Oil Recovery (EOR) : this compound is utilized in alkaline flooding techniques to increase oil recovery rates by raising the pH of reservoir fluids .

Pharmaceutical Applications

This compound is integral to the pharmaceutical industry:

• It facilitates the synthesis of various medications, including aspirin and anticoagulants.
• Its role as a pH adjuster ensures drug stability and efficacy during manufacturing processes .

Economic Impact

A report by IHS Markit highlighted that the total demand for this compound in the U.S. and Canada reached 12.4 million metric tons in 2015, indicating its significant economic impact across multiple sectors . The study emphasized that consumers would incur substantial costs if deprived of access to this essential chemical.

Health Risks

While this compound's applications are extensive, it poses health risks if mishandled. Case studies have documented severe injuries from exposure, highlighting the need for stringent safety protocols in industries using this compound .

Mechanism of Action

Sodium hydroxide exerts its effects primarily through its strong alkalinity. It causes the breakdown of proteins by disrupting disulfide bonds and denaturing proteins. This property makes it effective in cleaning and disinfection, as well as in various industrial processes. The high pH of this compound solutions can lead to the hydrolysis of esters, amides, and other chemical bonds .

Comparison with Similar Compounds

Chemical and Physical Properties

Property	NaOH	KOH
Molecular Weight (g/mol)	40	56
Melting Point (°C)	318	406
Solubility in Water (g/100g, 20°C)	109	112
pH (1M solution)	~14	~14
Molar Conductivity (S·cm²/mol)	248	271

Both NaOH and KOH are strong bases that fully dissociate in water, producing OH⁻ ions. Despite similar pH levels at equal molarity, KOH exhibits slightly higher solubility and conductivity due to potassium’s lower hydration energy .

Catalytic Performance

In depolymerization reactions (e.g., polydimethylsiloxane), NaOH and KOH show comparable efficiency under identical conditions (90°C, 7 mbar). However, KOH may require lower temperatures for equivalent reactivity .

Comparison with Sodium Chloride (NaCl)

Property	NaOH	NaCl
Chemical Bonding	Ionic (Na⁺ and OH⁻)	Ionic (Na⁺ and Cl⁻)
pH in Solution	~14 (1M)	~7 (neutral)
Primary Use	Industrial base	Food additive, de-icing
Production Method	Chlor-alkali process	Mining, evaporation

While both contain sodium, NaCl is a neutral salt, unlike the strongly basic NaOH. NaCl is a raw material in NaOH production via electrolysis .

Comparison with Hydrogen Peroxide (H₂O₂)

Property	NaOH	H₂O₂
Chemical Structure	Ionic (Na⁺, OH⁻)	Covalent (H-O-O-H)
Reactivity	Strong base	Oxidizing agent
Common Applications	pH adjustment	Disinfectant, bleaching

Though both require careful handling, NaOH’s hazards stem from corrosivity, while H₂O₂ poses explosion risks at high concentrations .

Comparison with Calcium Hydroxide (Ca(OH)₂)

Property	NaOH	Ca(OH)₂
Solubility (g/100g, 20°C)	109	0.16
pH (Saturated Solution)	~14	~12.4
Cost	Moderate	Low

Ca(OH)₂ (slaked lime) is a weaker, less soluble base. It is used in wastewater treatment and construction (mortar), whereas NaOH’s higher solubility makes it preferable for precise pH control .

Key Research Findings

• Geopolymer Concrete : NaOH concentration (8–14M) significantly impacts compressive strength, with 12M yielding optimal results (40.5 MPa at 70°C curing) .
• Catalysis : NaOH and KOH exhibit near-identical depolymerization efficiency, but KOH’s higher solubility can reduce reaction times .
• Safety : NaOH requires stringent handling protocols due to its exothermic dissolution and corrosivity, unlike NaCl or Ca(OH)₂ .

Biological Activity

Sodium hydroxide (NaOH), commonly known as lye or caustic soda, is a highly alkaline compound widely used in various industrial and laboratory applications. Its biological activity is significant, particularly in its interactions with biological systems, including antibacterial properties, effects on cellular structures, and implications for health and safety.

This compound is a strong base with a high pH when dissolved in water. This alkalinity plays a crucial role in its biological activity. The primary mechanism by which this compound exerts its effects involves the alteration of pH levels in biological environments, leading to denaturation of proteins and disruption of cellular membranes.

• pH Influence : this compound dissociates completely in solution, increasing the hydroxide ion concentration. This can lead to protein denaturation, affecting enzyme activity and cellular integrity.
• Cell Membrane Disruption : The high pH can disrupt lipid bilayers, resulting in increased permeability and potential cell lysis.

Antimicrobial Activity

Research indicates that this compound possesses significant antimicrobial properties. It has been shown to effectively inactivate various pathogens, including bacteria, viruses, yeasts, and fungi.

Case Studies on Antimicrobial Efficacy

• Endotoxin Inactivation : A study demonstrated that treatment with 1 M this compound resulted in a 6-log reduction in endotoxin levels from contaminated chromatography columns. The effectiveness was attributed to the ability of NaOH to denature proteins and disrupt bacterial cell walls .
• Cleaning Efficacy : this compound has been employed as a cleaning agent due to its ability to remove proteins and nucleic acids while inactivating most microorganisms. It is particularly effective in laboratory settings for sanitizing equipment .

Biological Effects on Human Health

While this compound has beneficial applications, it poses significant health risks due to its corrosive nature.

• Toxicity : Exposure to this compound can result in severe chemical burns upon contact with skin or mucous membranes. Inhalation of aerosols may lead to respiratory distress .
• Irritation : It is classified as an airway irritant, particularly concerning for healthcare professionals using cleaning products containing NaOH .

Data Table: Biological Effects of this compound

Biological Activity	Observations	References
Antimicrobial Efficacy	6-log reduction of endotoxins at 1 M concentration
Protein Denaturation	Disruption of cellular structures
Skin Irritation	Severe burns upon contact
Respiratory Effects	Coughing, difficulty breathing upon inhalation

Q & A

Q. How should this compound experiments be documented to ensure reproducibility?

• Methodological Answer : Report exact NaOH concentrations (±0.01 M), solution preparation methods (e.g., CO₂-free water), and environmental conditions (temperature, humidity). Include raw data tables (e.g., titration volumes, calorimetric ΔT) and statistical analyses (e.g., SD, R²) in supplementary materials .